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Compound of Interest

Compound Name: Acid Black 24

Cat. No.: B1668969 Get Quote

An In-depth Technical Guide to the Safe Handling of Acid Black 24

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for all laboratory reagents is paramount.

This guide provides a detailed overview of the safety data sheet (SDS) and handling

precautions for Acid Black 24 (CAS No: 3071-73-6), a synthetic azo dye.

Chemical Identification and Properties
Acid Black 24 is a blue-black powder soluble in water and ethanol.[1][2][3] It is primarily used

in the textile industry for dyeing wool, silk, and nylon, and also finds applications in leather and

ink manufacturing.[1][2]

Table 1: Physical and Chemical Properties of Acid Black 24
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Property Value Source

Synonyms
C.I. Acid Black 24, Acid Black

B, Weak Acid Black BR

CAS Number 3071-73-6

Molecular Formula
C36H23N5Na2O6S2 or

C36H25N5NaO6S2

Molecular Weight 710.7 g/mol or 731.71 g/mol

Appearance Blue-black powder

Solubility

Soluble in water and ethanol;

slightly soluble in acetone;

insoluble in other organic

solvents.

ChemBK, World dye variety,

ChemicalBook

Hazard Identification and GHS Classification
Acid Black 24 is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are skin sensitization, serious eye irritation, and long-term adverse effects on

aquatic life.

Table 2: GHS Hazard Classification for Acid Black 24

Hazard Class Hazard Category Hazard Statement

Skin Sensitization Sub-category 1B
H317: May cause an allergic

skin reaction.

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.

Hazardous to the aquatic

environment, long-term
Category 3

H412: Harmful to aquatic life

with long lasting effects.

A GHS classification summary from multiple notifications to the ECHA C&L Inventory also

includes a warning for acute oral toxicity (H302: Harmful if swallowed) in a smaller percentage
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Caption: GHS Hazard Classification for Acid Black 24.

Toxicological Information
The available toxicological data for Acid Black 24 is limited. The primary acute toxicity data

point found is for oral ingestion in rats.

Table 3: Acute Toxicity Data for Acid Black 24
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Type of Test
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference

LD50 Oral Rat 15 g/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

Experimental Protocols
Detailed experimental protocols for the cited LD50 study are not available in the referenced

literature. However, a standard acute oral toxicity study (like OECD Guideline 423) would

generally involve the following steps:

Animal Selection: Healthy, young adult laboratory rats of a single strain are used.

Dosage: The substance is administered in a single dose by gavage. A limit test at a high

dose (e.g., 2000 or 5000 mg/kg) is often performed first.

Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur,

eyes, and behavior), and body weight changes for a period of at least 14 days.

Necropsy: A gross necropsy of all animals is performed at the end of the observation period

to identify any pathological changes.

Data Analysis: The LD50 is calculated as the statistical estimate of the dose that would be

lethal to 50% of the animals.

Handling, Storage, and Personal Protective
Equipment (PPE)
Safe handling and storage are crucial to minimize exposure and risk.

Precautions for Safe Handling
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Avoid dust formation.

Avoid breathing mist, gas, or vapors.

Avoid contact with skin and eyes.

Use in a well-ventilated area or under a chemical fume hood.

Wash hands thoroughly after handling.

Contaminated work clothing should not be allowed out of the workplace.

Conditions for Safe Storage
Keep containers tightly closed.

Store in a cool, dry place.

Preserve in tight and light-resistant containers.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber).

Respiratory Protection: If dust is generated, use an approved respirator with a particulate

filter.

Body Protection: Wear appropriate protective clothing to minimize skin contact. An eyewash

facility and a safety shower should be readily available.
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Caption: Workflow for the safe handling of Acid Black 24.
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Emergency Procedures
In case of accidental exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Measures for Acid Black 24

Exposure Route First Aid Procedure

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Skin Contact

IF ON SKIN: Wash with plenty of water. If skin

irritation or rash occurs: Get medical help. Take

off contaminated clothing and wash it before

reuse.

Inhalation
Remove from exposure to fresh air immediately.

If breathing is difficult, seek medical advice.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water (if the person is conscious). Get medical

aid immediately.

Fire-Fighting Measures
Suitable Extinguishing Media: Water, foam, alcohol-resistant foam, ABC powder.

Unsuitable Extinguishing Media: Water jet.

Hazardous Combustion Products: May produce nitrogen oxides (NOx), carbon monoxide

(CO), carbon dioxide (CO2), and sulfur oxides (SOx).

Accidental Release Measures
Personal Precautions: Avoid dust formation and contact with the substance. Ensure

adequate ventilation and wear appropriate PPE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1668969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Precautions: Avoid release to the environment. Do not let the product enter

drains.

Methods for Cleaning Up: Vacuum or sweep up the material and place it into a suitable,

labeled disposal container.

Skin Contact Eye Contact

Exposure Occurs
(Skin or Eye Contact)

Remove from Source of
Contamination

Wash with Plenty of Water Rinse Cautiously with Water
for Several Minutes

Remove Contaminated Clothing
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Caption: Emergency response for skin or eye contact with Acid Black 24.

Ecological and Disposal Considerations
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Ecological Information
Acid Black 24 is classified as harmful to aquatic life with long-lasting effects (H412). Therefore,

it is imperative to prevent its release into the environment, including drains and waterways.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

The material should be sent to an appropriate treatment and disposal facility.

This guide is intended to provide a comprehensive overview of the safety and handling of Acid
Black 24 for a scientific audience. Always refer to the most current Safety Data Sheet (SDS)

provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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